Cas no 1803852-87-0 (1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene)

• Product Name: 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene
• CAS No: 1803852-87-0
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5004636
• Update Time: 2025-06-29

1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene

• Inchi： 1S/C9H10FNO3/c1-6-3-7(2)9(11(12)13)8(4-6)14-5-10/h3-4H,5H2,1-2H3
• InChI Key： FYKWUJKRRGYGQF-UHFFFAOYSA-N
• SMILES： FCOC1=CC(C)=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 2.9
• Topological Polar Surface Area: 55

Additional information on 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene

Professional Introduction to 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene (CAS No. 1803852-87-0)

1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene, with the chemical formula C₉H₉FN₂O₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number 1803852-87-0, represents a fascinating molecular structure that combines several functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules.

The structural framework of 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene features a nitro group at the 2-position, two methyl substituents at the 1- and 5-positions, and a fluoromethoxy group at the 3-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are highly valuable in drug design and development. The presence of the nitro group, in particular, makes it a potential precursor for further functionalization through reduction or nucleophilic substitution reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to interact with biological targets in unique ways. The nitro group can be bioactivated by enzymes such as cytochrome P450 oxidases, leading to the formation of reactive intermediates that can modulate biological pathways. This bioactivation process has been exploited in the development of novel therapeutic agents for various diseases, including cancer and infectious disorders.

The fluoromethoxy group in 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene is another key feature that enhances its utility as a pharmaceutical intermediate. Fluoro-substituted compounds are well-known for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. The fluorine atom's ability to influence electronic properties and hydrogen bonding interactions makes it a valuable tool in medicinal chemistry for optimizing drug-like properties.

Recent studies have highlighted the role of dimethyl-substituted aromatic compounds in medicinal chemistry. The dimethyl groups at the 1- and 5-positions in 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene contribute to steric hindrance and can influence the molecule's solubility and bioavailability. These substituents can also serve as handles for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound.

The synthesis of 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of pre-existing aromatic systems followed by selective methylation and fluorination. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce specific functional groups with high precision.

In the context of drug discovery, 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene serves as a valuable building block for designing novel therapeutic agents. Its unique structural features make it suitable for targeting various biological processes, including enzyme inhibition and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression and inflammation.

The growing interest in fluorinated nitroaromatics has led to several innovative applications in medicinal chemistry. Researchers are exploring ways to leverage the bioactivatable nature of the nitro group for prodrug strategies, where inactive precursors are converted into active drugs within vivo environments. This approach has significant implications for developing targeted therapies with improved efficacy and reduced side effects.

The role of computational chemistry in designing and optimizing derivatives of 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene cannot be overstated. Molecular modeling techniques allow researchers to predict the binding affinity of various analogs to biological targets with high accuracy. This enables rapid screening of large libraries of compounds and identification of lead candidates for further experimental validation.

In conclusion, 1,5-Dimethyl-3-fluoromethoxy-2-nitrobenzene (CAS No. 1803852-87-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting diverse diseases. The ongoing exploration of its pharmacological properties underscores its importance as a cornerstone in modern drug discovery efforts.